6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine
Overview
Description
6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine is a chemical compound with the molecular formula C9H10F2N2. It is a derivative of tetrahydroquinoline, characterized by the presence of two fluorine atoms at the 6th position and an amine group at the 3rd position.
Preparation Methods
The synthesis of 6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine typically involves multi-step organic reactions. One common method includes the fluorination of a suitable tetrahydroquinoline precursor, followed by the introduction of the amine group. The reaction conditions often require the use of fluorinating agents such as diethylaminosulfur trifluoride (DAST) or Selectfluor. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form quinoline derivatives. Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reduction reactions can convert the compound into more saturated derivatives. Hydrogenation using palladium on carbon (Pd/C) is a typical method.
Substitution: The fluorine atoms and the amine group can participate in substitution reactions.
Scientific Research Applications
6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.
Biology: The compound is studied for its potential biological activity. It may serve as a lead compound in the development of new pharmaceuticals, particularly in targeting specific enzymes or receptors.
Medicine: Research is ongoing to explore its potential as a therapeutic agent. Its derivatives may exhibit activity against various diseases, including cancer and infectious diseases.
Mechanism of Action
The mechanism of action of 6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine involves its interaction with molecular targets such as enzymes or receptors. The fluorine atoms enhance its binding affinity and specificity, while the amine group can participate in hydrogen bonding and other interactions. These properties make it a valuable compound in drug design and development .
Comparison with Similar Compounds
6,6-difluoro-5,6,7,8-tetrahydroquinolin-3-amine can be compared with other similar compounds, such as:
5,6,7,8-tetrahydroquinolin-3-amine: Lacks the fluorine atoms, which may result in different chemical and biological properties.
6-fluoro-5,6,7,8-tetrahydroquinolin-3-amine: Contains only one fluorine atom, potentially affecting its reactivity and interactions.
6,6-difluoro-5,6,7,8-tetrahydroquinoline: Lacks the amine group, which may influence its applications and mechanism of action. The presence of two fluorine atoms and an amine group in this compound makes it unique and potentially more versatile in various applications.
Properties
CAS No. |
2680539-04-0 |
|---|---|
Molecular Formula |
C9H10F2N2 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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